Itaconic acid

• CAS No.: 97-65-4
• Product Name: Itaconic acid
• Molecular Formula: C5H6O4
• Molecular Weight: 130.1 g/mol
• IUPAC Name: 2-methylidenebutanedioic acid
• Standard InChI: InChI=1S/C5H6O4/c1-3(5(8)9)2-4(6)7/h1-2H2,(H,6,7)(H,8,9)
• Standard InChIKey: LVHBHZANLOWSRM-UHFFFAOYSA-N
• SMILES: C=C(CC(=O)O)C(=O)O
• Canonical SMILES: C=C(CC(=O)O)C(=O)O
• Boiling Point: 268 °C, SUBLIMES
• Colorform: RHOMBIC CRYSTALS FROM BENZENE; WHITE CRYSTALS
• Density: 1.632
• Melting Point: 175.0 °C; 162-164 °C WITH DECOMP, ALSO REPORTED AS 172 °C; 175°C
• Physical Description: DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; Solid
• Description: Itaconic acid, also known as itaconate, belongs to the class of organic compounds known as branched fatty acids. These are fatty acids containing a branched chain. Itaconic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Itaconic acid has been detected in multiple biofluids, such as sweat and urine. Within the cell, itaconic acid is primarily located in the mitochondria, cytoplasm and adiposome. Itaconic acid exists in all eukaryotes, ranging from yeast to humans. Adenosine triphosphate and itaconic acid can be converted into itaconyl-CoA; which is catalyzed by the enzyme succinyl-CoA ligase. Outside of the human body, itaconic acid can be found in a number of food items such as cowpea, butternut squash, brussel sprouts, and nopal. This makes itaconic acid a potential biomarker for the consumption of these food products.; Itaconic acid is a dicarboxylic acid that is methacrylic acid in which one of the methyl hydrogens is substituted by a carboxylic acid group. It has a role as a fungal metabolite and a human metabolite. It is a dicarboxylic acid and an olefinic compound. It derives from a succinic acid. It is a conjugate acid of an itaconate(2-).
• Related CAS: 50976-31-3 (hydrochloride salt); 5363-69-9 (di-hydrochloride salt)
• Solubility: 0.59 M; 1 G DISSOLVES IN 12 ML WATER, 5 ML ALC; VERY SLIGHTLY SOL IN BENZENE, CHLOROFORM, CARBON DISULFIDE, PETROLEUM ETHER; SOL IN ACETONE; 76.8 mg/mL at 20 °C
• Synonyms: 2-Methylenebutanedioic Acid; Methylenesuccinic Acid; 2-Methylenebutanedioic Acid; 2-Methylenesuccinic Acid; 2-Propene-1,2-dicarboxylic Acid; 4-Hydroxy-2-methylene-4-oxobutanoic Acid; Methylenebutanedioic Acid; NSC 3357; Propylenedicarboxylic Acid
• PubChem Compound: 811
• Last Modified: Nov 12 2021